Cas no 730950-30-8 (N-(3-methoxyphenyl)-4-(4-nitrophenyl)-1,3-thiazol-2-amine)

• Product Name: N-(3-methoxyphenyl)-4-(4-nitrophenyl)-1,3-thiazol-2-amine
• CAS No: 730950-30-8
• MF: C₁₆H₁₃N₃O₃S
• MW: 327.357722043991
• CID: 3105985
• PubChem ID: 2433214
• Update Time: 2025-06-15

N-(3-methoxyphenyl)-4-(4-nitrophenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• (3-Methoxy-phenyl)-[4-(4-nitro-phenyl)-thiazol-2-yl]-amine
• 2-Thiazolamine, N-(3-methoxyphenyl)-4-(4-nitrophenyl)-
• n-(3-Methoxyphenyl)-4-(4-nitrophenyl)thiazol-2-amine
• N-(3-methoxyphenyl)-4-(4-nitrophenyl)-1,3-thiazol-2-amine
• 730950-30-8
• AKOS000118669
• CS-0287291
• Z48853763
• EN300-06237

• Inchi： 1S/C16H13N3O3S/c1-22-14-4-2-3-12(9-14)17-16-18-15(10-23-16)11-5-7-13(8-6-11)19(20)21/h2-10H,1H3,(H,17,18)
• InChI Key： MVOPANXBSAYEQS-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=C([N+]([O-])=O)C=C2)N=C1NC1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 327.06776246Da
• Monoisotopic Mass: 327.06776246Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on N-(3-methoxyphenyl)-4-(4-nitrophenyl)-1,3-thiazol-2-amine

Recent Advances in the Study of N-(3-methoxyphenyl)-4-(4-nitrophenyl)-1,3-thiazol-2-amine (CAS: 730950-30-8)

N-(3-methoxyphenyl)-4-(4-nitrophenyl)-1,3-thiazol-2-amine (CAS: 730950-30-8) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This thiazole derivative has been the subject of multiple studies due to its potential pharmacological properties, particularly in the context of kinase inhibition and anticancer activity. The compound's unique structural features, including the 3-methoxyphenyl and 4-nitrophenyl substituents, contribute to its ability to interact with specific biological targets, making it a promising candidate for further drug development.

Recent research has focused on elucidating the molecular mechanisms underlying the biological activity of N-(3-methoxyphenyl)-4-(4-nitrophenyl)-1,3-thiazol-2-amine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory effects against a subset of protein kinases, including those involved in cancer cell proliferation and survival. The study utilized a combination of in vitro enzymatic assays and molecular docking simulations to characterize the binding interactions between the compound and its kinase targets. Notably, the 4-nitrophenyl group was found to play a critical role in stabilizing these interactions through hydrophobic and π-stacking effects.

In addition to its kinase inhibitory properties, N-(3-methoxyphenyl)-4-(4-nitrophenyl)-1,3-thiazol-2-amine has shown promise as an anti-inflammatory agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound effectively suppresses the production of pro-inflammatory cytokines in macrophage cell lines. The researchers attributed this effect to the compound's ability to modulate the NF-κB signaling pathway, suggesting potential applications in the treatment of chronic inflammatory diseases. The study also highlighted the importance of the 3-methoxyphenyl moiety in maintaining the compound's bioavailability and metabolic stability.

The synthetic accessibility of N-(3-methoxyphenyl)-4-(4-nitrophenyl)-1,3-thiazol-2-amine has also been a topic of recent investigation. A novel, high-yield synthesis route was described in a 2023 Tetrahedron Letters publication, featuring a one-pot condensation reaction between 3-methoxyphenyl isothiocyanate and 4-nitrophenylacetonitrile. This improved synthetic method not only enhances the compound's availability for research purposes but also provides a framework for the development of structurally related analogs with potentially enhanced pharmacological profiles.

Despite these promising findings, challenges remain in the development of N-(3-methoxyphenyl)-4-(4-nitrophenyl)-1,3-thiazol-2-amine as a therapeutic agent. Recent pharmacokinetic studies have identified issues related to the compound's solubility and tissue distribution, which may limit its clinical applicability. However, ongoing structure-activity relationship (SAR) studies aim to address these limitations through targeted structural modifications while preserving the compound's core biological activity.

Looking forward, the unique chemical and biological properties of N-(3-methoxyphenyl)-4-(4-nitrophenyl)-1,3-thiazol-2-amine (CAS: 730950-30-8) position it as a valuable scaffold for further medicinal chemistry exploration. Current research efforts are focused on expanding its therapeutic potential beyond oncology and inflammation, with preliminary investigations suggesting possible applications in neurodegenerative diseases and metabolic disorders. The compound's versatility and the growing body of research supporting its biological activities make it a compelling subject for continued investigation in the chemical biology and pharmaceutical research communities.